molecular formula C28H22N2OS3 B273857 5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

Cat. No. B273857
M. Wt: 498.7 g/mol
InChI Key: KOMZLILATJIPPD-XPKROWLPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential in developing new drugs. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins that are involved in the development and progression of various diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the development of inflammation and cancer. It has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-cancer, anti-inflammatory, anti-microbial, anti-tuberculosis, and anti-diabetic effects. It has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments are its potential in developing new drugs for various diseases and its ability to inhibit the activity of various enzymes and proteins. The limitations of using this compound in lab experiments are its complex synthesis method and limited availability.

Future Directions

There are several future directions for the research of 5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one. One future direction is to study its potential as a drug for the treatment of various diseases, including cancer, inflammation, and diabetes. Another future direction is to study its mechanism of action in more detail to better understand how it inhibits the activity of various enzymes and proteins. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is a complex process that involves several steps. The first step involves the reaction of 2-aminothiazole with ethyl bromoacetate to form ethyl 2-(2-aminothiazol-4-yl)acetate. The second step involves the reaction of ethyl 2-(2-aminothiazol-4-yl)acetate with 4,5-diphenyl-1,3-thiazol-2(3H)-one to form ethyl 2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)acetate. The third step involves the reaction of ethyl 2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)acetate with phenyl isothiocyanate to form this compound.

Scientific Research Applications

5-[2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied in scientific research due to its potential in developing new drugs. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. It has been studied as a potential anti-cancer agent, anti-inflammatory agent, anti-microbial agent, anti-tuberculosis agent, and anti-diabetic agent.

properties

Molecular Formula

C28H22N2OS3

Molecular Weight

498.7 g/mol

IUPAC Name

(5Z)-5-[(2E)-2-(3-ethyl-4,5-diphenyl-1,3-thiazol-2-ylidene)ethylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C28H22N2OS3/c1-2-29-24(19-18-23-27(31)30(28(32)33-23)22-16-10-5-11-17-22)34-26(21-14-8-4-9-15-21)25(29)20-12-6-3-7-13-20/h3-19H,2H2,1H3/b23-18-,24-19+

InChI Key

KOMZLILATJIPPD-XPKROWLPSA-N

Isomeric SMILES

CCN1/C(=C\C=C/2\C(=O)N(C(=S)S2)C3=CC=CC=C3)/SC(=C1C4=CC=CC=C4)C5=CC=CC=C5

SMILES

CCN1C(=CC=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)SC(=C1C4=CC=CC=C4)C5=CC=CC=C5

Canonical SMILES

CCN1C(=CC=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)SC(=C1C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.